Cas no 851903-41-8 (4-Chloro-N,N-diethylpicolinamide)

• Product name: 4-Chloro-N,N-diethylpicolinamide
• CAS No: 851903-41-8
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD06655288
• CID: 717089
• PubChem ID: 2531799

4-Chloro-N,N-diethylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N,N-diethylpicolinamide
• 2-Pyridinecarboxamide,4-chloro-N,N-diethyl-
• 4-CHLORO-N,N-DIETHYL-PYRIDINE-2-CARBOXAMIDE
• 4-chloro-N,N-diethylpyridine-2-carboxamide
• HMS2710O24
• SMR000344206
• J-515170
• Z82193424
• 851903-41-8
• FT-0646606
• A841256
• SR-01000064895
• CHEMBL1542240
• AKOS008982139
• MLS000771860
• DTXSID20368896
• SR-01000064895-1
• EN300-12307
• G56332
• HS-5613
• DB-081587

• MDL： MFCD06655288
• Inchi： 1S/C10H13ClN2O/c1-3-13(4-2)10(14)9-7-8(11)5-6-12-9/h5-7H,3-4H2,1-2H3
• InChI Key： RXQILWMQVLDJJG-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 212.07200
• Monoisotopic Mass: 212.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 347.8°C at 760 mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.534
• PSA: 33.20000
• LogP: 2.21700

Additional information on 4-Chloro-N,N-diethylpicolinamide

测试